2-[(Acetylthio)methyl]-3-phenylpropionic Acid
2-[(Acetylthio)methyl]-3-phenylpropionic Acid
Brand Name:
Vulcanchem
CAS No.:
91702-98-6
VCID:
VC0027288
InChI:
InChI=1S/C12H14O3S/c1-9(13)16-8-11(12(14)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,15)
SMILES:
CC(=O)SCC(CC1=CC=CC=C1)C(=O)O
Molecular Formula:
C12H14O3S
Molecular Weight:
238.3 g/mol
2-[(Acetylthio)methyl]-3-phenylpropionic Acid
CAS No.: 91702-98-6
Reference Standards
VCID: VC0027288
Molecular Formula: C12H14O3S
Molecular Weight: 238.3 g/mol
![2-[(Acetylthio)methyl]-3-phenylpropionic Acid - 91702-98-6](/images/no_structure.jpg)
| CAS No. | 91702-98-6 |
|---|---|
| Product Name | 2-[(Acetylthio)methyl]-3-phenylpropionic Acid |
| Molecular Formula | C12H14O3S |
| Molecular Weight | 238.3 g/mol |
| IUPAC Name | 2-(acetylsulfanylmethyl)-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C12H14O3S/c1-9(13)16-8-11(12(14)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,15) |
| Standard InChIKey | BCAAXVOKLXDSPD-UHFFFAOYSA-N |
| SMILES | CC(=O)SCC(CC1=CC=CC=C1)C(=O)O |
| Canonical SMILES | CC(=O)SCC(CC1=CC=CC=C1)C(=O)O |
| Appearance | Powder |
| Synonyms | α-[(Acetylthio)methyl]benzenepropanoic Acid;_x000B_2-(Acetylthiomethyl)-3-phenylpropionic Acid; 2-[(Acetylsulfanyl)methyl]-3-phenylpropionic Acid; |
| PubChem Compound | 9991796 |
| Last Modified | Nov 11 2021 |
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